2-(1,3-Benzodioxol-5-yl)-3-(4-ethoxyanilino)inden-1-one
Description
2-(1,3-Benzodioxol-5-yl)-3-(4-ethoxyanilino)inden-1-one, or BEDI, is a chemical compound that has recently been studied for its potential applications in a variety of scientific research areas. This compound is a heterocyclic compound, containing both an aromatic ring and a five-membered ring. BEDI has been studied for its potential use in the synthesis of other compounds, as well as for its potential biological activity.
Scientific Research Applications
Synthetic Approaches and Biological Activities
Synthetic Methods for Heterocyclic Compounds : Research on benzodiazepines, which share structural motifs with the queried compound, focuses on synthetic strategies for developing these molecules due to their broad biological activities, including anticonvulsion, anti-anxiety, and sedative properties. These strategies may provide a foundation for synthesizing and exploring the applications of "2-(1,3-Benzodioxol-5-yl)-3-(4-ethoxyanilino)inden-1-one" in medicinal chemistry (Sunita Teli et al., 2023).
Anticancer and Antimicrobial Properties : The study of resorcinolic lipids, such as climacostol, highlights their effectiveness as antimicrobial and anticancer agents. This underscores the potential for structurally complex molecules like "2-(1,3-Benzodioxol-5-yl)-3-(4-ethoxyanilino)inden-1-one" to possess similar bioactivities, warranting further investigation into their pharmacological properties (F. Buonanno et al., 2020).
Amyloid Imaging in Alzheimer's Disease : Advanced imaging ligands for detecting amyloid deposits in the brain of Alzheimer's patients provide a glimpse into the utility of complex organic molecules in diagnostics. The development and application of such ligands, based on intricate organic structures, could inform research into similar applications for "2-(1,3-Benzodioxol-5-yl)-3-(4-ethoxyanilino)inden-1-one" in neurodegenerative disease research (A. Nordberg, 2007).
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)-3-(4-ethoxyanilino)inden-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19NO4/c1-2-27-17-10-8-16(9-11-17)25-23-18-5-3-4-6-19(18)24(26)22(23)15-7-12-20-21(13-15)29-14-28-20/h3-13,25H,2,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHTPBIJMVALBDV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC2=C(C(=O)C3=CC=CC=C32)C4=CC5=C(C=C4)OCO5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-Benzodioxol-5-yl)-3-(4-ethoxyanilino)inden-1-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(3-chloro-4-methoxyphenyl)methylene]-2-(2-iodophenyl)-1,3-oxazol-5(4H)-one](/img/structure/B2503203.png)
![4-((2,6-dimethylmorpholino)sulfonyl)-N'-(4-fluorobenzo[d]thiazol-2-yl)benzohydrazide](/img/structure/B2503204.png)
![3-[[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino]-N-[(3-methoxyphenyl)methyl]propanamide](/img/structure/B2503207.png)
![[[2,5-bis(2,2,2-trifluoroethoxy)benzoyl]amino] N-cyclohexylcarbamate](/img/structure/B2503209.png)
![(2E)-N-{2-[5-(methylsulfanyl)-1,3,4-oxadiazol-2-yl]phenyl}-3-phenylprop-2-enamide](/img/structure/B2503212.png)
![[2-Tert-butyl-5-methyl-4-(2-nitrophenyl)sulfanylpyrazol-3-yl] benzoate](/img/structure/B2503213.png)
![N-[(1R,2R)-2-Ethoxycyclopropyl]-1-prop-2-enoylpiperidine-4-carboxamide](/img/structure/B2503215.png)
![2-Chloro-N-[[1-([1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperidin-3-yl]methyl]propanamide](/img/structure/B2503217.png)
